Cas no 2768654-83-5 (4-bromo-2-(methyl-d3)-2H-1,2,3-triazole-5-d)

• Product Name: 4-bromo-2-(methyl-d3)-2H-1,2,3-triazole-5-d
• CAS No: 2768654-83-5
• MF: C₃H₄BrN₃
• MW: 166.012605667114
• CID: 6826696
• PubChem ID: 172402654
• Update Time: 2025-02-20

4-bromo-2-(methyl-d3)-2H-1,2,3-triazole-5-d Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-(methyl-d3)-2H-1,2,3-triazole-5-d
• CS-24871
• 2768654-83-5

• Inchi： 1S/C3H4BrN3/c1-7-5-2-3(4)6-7/h2H,1H3/i1D3,2D
• InChI Key： OEFNDZLVSBSRMG-MZCSYVLQSA-N
• SMILES： BrC1C([2H])=NN(C([2H])([2H])[2H])N=1

Computed Properties

• Exact Mass: 164.98397Da
• Monoisotopic Mass: 164.98397Da
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 67.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 30.7Ų